6-Phenyl-1H-indazole synthesis mechanism
6-Phenyl-1H-indazole synthesis mechanism
An In-Depth Technical Guide to the Synthesis of 6-Phenyl-1H-indazole
Introduction
The 1H-indazole scaffold is a privileged bicyclic heteroaromatic system prevalent in numerous compounds of significant medicinal and material science interest. As a core structural motif, it is found in a variety of pharmacologically active agents, including those with anticancer, anti-inflammatory, and anti-HIV properties.[1][2] The 6-phenyl-1H-indazole derivative, in particular, represents an important subclass, where the introduction of a phenyl group at the 6-position can significantly modulate biological activity and physicochemical properties. This technical guide provides a comprehensive overview of the primary synthetic mechanisms for constructing the 6-phenyl-1H-indazole core, complete with detailed experimental protocols, tabulated quantitative data, and mechanistic pathway visualizations.
Core Synthesis Mechanisms
The synthesis of 6-phenyl-1H-indazole can be broadly approached through two strategic pathways:
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Late-Stage Phenylation: Introduction of the phenyl group onto a pre-formed 6-substituted indazole core.
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Precursor-Directed Cyclization: Construction of the indazole ring from a precursor already bearing the C6-phenyl moiety.
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling
This is a powerful and widely used late-stage functionalization method for forming carbon-carbon bonds. The synthesis of 6-phenyl-1H-indazole is efficiently achieved by coupling a 6-halo-1H-indazole (typically 6-bromo-1H-indazole) with a phenylboronic acid derivative in the presence of a palladium catalyst and a base.[3][4]
Mechanism: The catalytic cycle involves three key steps:
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Oxidative Addition: The Pd(0) catalyst inserts into the carbon-halogen bond of the 6-halo-1H-indazole.
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Transmetalation: The phenyl group is transferred from the boronic acid derivative to the palladium complex.
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Reductive Elimination: The desired 6-phenyl-1H-indazole is formed, regenerating the Pd(0) catalyst.
Caption: Suzuki-Miyaura cross-coupling mechanism for 6-phenyl-1H-indazole.
Intramolecular Cyclization of Substituted Hydrazones
This approach involves forming the pyrazole ring of the indazole system from an acyclic precursor that already contains the necessary atoms and the C6-phenyl group. A common strategy is the copper or palladium-catalyzed intramolecular N-arylation of an ortho-haloarylhydrazone.[1][5]
Mechanism:
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Hydrazone Formation: A substituted 2-chloro- or 2-bromobenzaldehyde (with a phenyl group at the para position to the halogen) reacts with a hydrazine to form the corresponding hydrazone.
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N-H Deprotonation: A base deprotonates the hydrazone N-H group.
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Catalytic N-Arylation: A copper(I) or palladium(0) catalyst facilitates the intramolecular C-N bond formation, leading to the cyclized indazole product.
Caption: General workflow for intramolecular cyclization synthesis.
Fischer Indole Synthesis Analogue (Davis-Beirut Reaction)
While the classical Fischer synthesis produces indoles, analogous reactions can yield indazoles. The Davis-Beirut reaction, for example, involves the reductive cyclization of o-nitrobenzyl derivatives. A plausible, though less common, route to 6-phenyl-1H-indazole could involve the cyclization of a suitably substituted o-nitrotoluene or related precursor.
Experimental Protocols
Protocol 1: Suzuki-Miyaura Cross-Coupling of 6-Bromo-1H-indazole
This protocol is adapted from general procedures for palladium-catalyzed cross-coupling reactions.[3][4]
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Reaction Setup: To a reaction vessel, add 6-bromo-1H-indazole (1.0 equiv.), phenylboronic acid (1.2 equiv.), and a base such as K₂CO₃ or Cs₂CO₃ (2.0 equiv.).
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Solvent Addition: Add a degassed solvent mixture, typically 1,4-dioxane and water (e.g., 4:1 v/v).
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Degassing: Purge the mixture with an inert gas (Argon or Nitrogen) for 15-20 minutes.
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Catalyst Addition: Under the inert atmosphere, add the palladium catalyst, such as Pd(PPh₃)₄ (tetrakis(triphenylphosphine)palladium(0)) (0.05 equiv.).
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Reaction: Heat the mixture to 80-100 °C and monitor its progress using Thin-Layer Chromatography (TLC).
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Workup: Upon completion, cool the reaction to room temperature and dilute with water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate) multiple times.
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Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by silica gel column chromatography.
Protocol 2: Copper-Catalyzed Intramolecular N-Arylation
This protocol is based on a general procedure for the synthesis of N-substituted-1H-indazoles from o-chlorinated arylhydrazones.[5]
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Precursor Synthesis: First, synthesize the required (2-chloro-5-phenylphenyl)methanone hydrazone by reacting 2-chloro-5-phenylbenzaldehyde with hydrazine hydrate in ethanol under reflux.
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Reaction Setup: To a dry Schlenk tube under a Nitrogen atmosphere, add the arylhydrazone precursor (1.0 equiv.), copper(I) iodide (CuI) (0.20 equiv.), a base such as potassium hydroxide (KOH) (2.0 equiv.), and a ligand like 1,10-phenanthroline (0.22 equiv.).
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Solvent Addition: Add a high-boiling point polar aprotic solvent, such as N,N-dimethylformamide (DMF).
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Reaction: Stir the reaction mixture and heat to 120 °C for 12-48 hours, monitoring by TLC.
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Workup: After cooling to room temperature, add ethyl acetate and pass the mixture through a short plug of silica gel. Wash the eluate with water and then with a saturated aqueous NaCl solution.
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Purification: Dry the organic layer, concentrate it, and purify the residue by column chromatography on silica gel to isolate the 6-phenyl-1H-indazole.
Quantitative Data Summary
The following table summarizes representative quantitative data for reactions producing 6-phenyl-1H-indazole derivatives. Direct yield data for the parent 6-phenyl-1H-indazole can vary based on specific conditions, but yields for analogous reactions provide a strong benchmark.
| Synthesis Method | Precursors | Catalyst/Reagent | Yield (%) | Reference |
| Intramolecular C-H Amination | Methyl 2-((4-methoxyphenyl)amino)-[1,1'-biphenyl]-4-carboxylate | Ag₂CO₃ | 87% | [6] |
| Copper-Catalyzed N-Arylation | N'-( (2-chlorophenyl)methylene)benzohydrazide | CuI / 1,10-phenanthroline | 70% | [1][5] |
| Suzuki-Miyaura Coupling | 6-Bromo-indazole + Phenylboronic acid | PdCl₂(dppf) | 80-95% (Typical) | [3] |
Characterization Data for a 6-Phenyl-1H-indazole Derivative:
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Compound: Methyl 1-(4-methoxyphenyl)-6-phenyl-1H-indazole-3-carboxylate[6]
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Appearance: White solid
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Melting Point: 131–133 °C
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¹H NMR (CDCl₃, δ): 8.35 (d, J = 8.5 Hz, 1H), 7.75 (s, 1H), 7.67–7.62 (m, 5H), 7.47 (t, J = 8.7 Hz, 1H), 7.41–7.36 (m, 1H), 7.07 (d, J = 8.8 Hz, 2H), 4.08 (s, 3H), 3.90 (s, 3H).
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¹³C NMR (125 MHz, CDCl₃, δ): 163.1, 159.4, 141.2, 140.8, 136.2, 132.2, 128.9, 127.8, 127.7, 125.7, 123.9, 123.4, 122.5, 114.7, 108.8, 55.6, 52.2.
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HRMS (EI) calcd. for C₂₂H₁₈N₂O₃ [M]⁺: 358.1317, found 358.1317.
References
- 1. BJOC - Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones [beilstein-journals.org]
- 2. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 3. An efficient and simple approach for synthesizing indazole compounds using palladium-catalyzed Suzuki–Miyaura cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
- 4. benchchem.com [benchchem.com]
- 5. Synthesis of N-phenyl- and N-thiazolyl-1H-indazoles by copper-catalyzed intramolecular N-arylation of ortho-chlorinated arylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination - PMC [pmc.ncbi.nlm.nih.gov]
